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Compound of Interest

Compound Name: Oct-7-enal

Cat. No.: B009835

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oct-7-enal (CAS No. 21573-31-9) is an aliphatic aldehyde that possesses a unique and
powerful olfactory profile, characterized by fresh, green, grassy, and fruity notes.[1] Its distinct
scent makes it a valuable ingredient in modern perfumery, contributing lift, naturalness, and a
vibrant character to a wide range of fragrance compositions. This document provides detailed
application notes and experimental protocols for the synthesis, analysis, and utilization of Oct-
7-enal in fragrance chemistry, intended to serve as a comprehensive resource for researchers
and professionals in the field.

Physicochemical and Olfactory Properties

A thorough understanding of the physicochemical properties of Oct-7-enal is essential for its
effective application in fragrance formulations and for predicting its behavior in different product
bases.

Table 1: Physicochemical Properties of Oct-7-enal
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Property Value Reference
Molecular Formula CsH140 [1112]
Molecular Weight 126.20 g/mol [1][2]
Appearance Colorless liquid [1]

Odor Profile Green, grassy, fruity [1]

Boiling Point 177.9 °C at 760 mmHg [2]

Density 0.824 g/cm?3 [2]

Vapor Pressure 1.02 mmHg at 25 °C [2]

Flash Point 53.7°C [2]

Slightly soluble in water (1.27
N g/L at 20°C); Soluble in ethanol
Solubility _ [1]
and other common organic

solvents.

LogP (Predicted) 2.52 [2]

Olfactory Profile and Threshold

While a specific, peer-reviewed olfactory threshold for Oct-7-enal is not readily available in the
searched literature, a comparative analysis with homologous aldehydes can provide an
estimate of its potency. Generally, the odor detection thresholds of aliphatic aldehydes
decrease with increasing carbon chain length up to a certain point.

Table 2: Odor Detection Thresholds of Homologous
Aldehydes
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Number of Carbon ) Odor Detection
Aldehyde Odor Profile o
Atoms Threshold (in air)

Oily, fat, rancid,
Heptanal (C7) 7 )
fermented fruit

Powerful, scratchy,
Octanal (C8) 8 ) 0.6276 ng/L[3]
orange-like, fat

Nonanal (C9) 9 Fat, floral, waxy

Penetrating, sweet,
Decanal (C10) 10
waxy

Note: The odor profiles for C7, C9, and C10 aldehydes are from Scentspiracy. The olfactory
threshold for Octanal (Aldehyde C-8) is provided as a reference point for an 8-carbon saturated
aldehyde.

Applications in Fragrance Formulations

Oct-7-enal's vibrant green and fruity character makes it a versatile ingredient in various
fragrance accords. It is particularly effective in:

o Fresh and Green Accords: At low dosages, it imparts a natural, dewy greenness, reminiscent
of freshly cut grass or crushed leaves. It can be used to create realistic and diffusive top
notes in green, ozonic, and aquatic fragrances.

o Floral Bouguets: In floral compositions, particularly those centered around white flowers like
jasmine, lily of the valley, and tuberose, Oct-7-enal can act as a powerful modifier. It
introduces a crisp, green facet that enhances the naturalness and brightness of the floral
notes, preventing them from becoming overly sweet or heavy.[4][5]

» Fruity and Citrus Compositions: The inherent fruity nuances of Oct-7-enal can be leveraged
to boost and modify citrus and other fruit accords. It can add a zesty, slightly unripe character
to citrus notes and can create interesting effects when blended with other fruity esters and
aldehydes.

lllustrative Fragrance Creation Workflow
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The following diagram illustrates a typical workflow for incorporating a new raw material like
Oct-7-enal into a fragrance formulation.

Click to download full resolution via product page
Caption: A typical workflow for incorporating Oct-7-enal into a fragrance.
Experimental Protocols
Protocol 1: Synthesis of Oct-7-enal via Oxidation of Oct-

7-en-1-ol

This protocol describes the synthesis of Oct-7-enal from its corresponding alcohol, Oct-7-en-1-
ol, using Pyridinium Chlorochromate (PCC) as the oxidizing agent. This method is known for its
mild conditions, which help to prevent over-oxidation to the carboxylic acid.

Materials:

e Oct-7-en-1-ol

e Pyridinium Chlorochromate (PCC)

e Anhydrous Dichloromethane (DCM)
o Celite® or silica gel

e Anhydrous sodium sulfate (Na2S0a4)
» Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e Buchner funnel and filter paper
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e Rotary evaporator
Procedure:

o Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), suspend Pyridinium Chlorochromate (1.5 equivalents) and an equal weight of
Celite® or silica gel in anhydrous dichloromethane (DCM). The volume of DCM should be
sufficient to create a stirrable slurry.

» Addition of Alcohol: Dissolve Oct-7-en-1-ol (1.0 equivalent) in a minimal amount of
anhydrous DCM. Add this solution dropwise to the stirred PCC suspension at room
temperature.

o Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography
(TLC) until the starting alcohol is no longer detectable.

o Work-up: Upon completion, dilute the reaction mixture with additional DCM and filter through
a pad of Celite® or silica gel using a Buchner funnel to remove the chromium salts. Wash the
filter cake thoroughly with DCM.

 Purification: Combine the filtrates and wash sequentially with a saturated aqueous solution of
sodium bicarbonate (NaHCOs), water, and brine. Dry the organic layer over anhydrous
sodium sulfate (Na=S0a), filter, and concentrate under reduced pressure using a rotary
evaporator.

» Final Purification: The crude Oct-7-enal can be further purified by flash column
chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate
in hexanes) to yield the pure product.

Safety Precautions: PCC is a toxic and potentially carcinogenic chromium (VI) compound. All
manipulations should be performed in a well-ventilated fume hood, and appropriate personal
protective equipment (gloves, lab coat, safety glasses) must be worn.

Protocol 2: Gas Chromatography-Olfactometry (GC-0)
Analysis
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GC-O is a powerful technique for characterizing the odor-active compounds in a fragrance
mixture. This protocol outlines a general procedure for the GC-O analysis of a fragrance
formulation containing Oct-7-enal.

Instrumentation:

e Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an olfactory
detection port (ODP).

e Appropriate GC column (e.g., a non-polar or medium-polarity column).
o Humidifier for the ODP air supply.
Procedure:

o Sample Preparation: Prepare a dilute solution of the fragrance oil containing Oct-7-enal in a
suitable solvent (e.g., ethanol or diethyl ether). The concentration should be optimized to
avoid detector saturation and olfactory fatigue.

e GC-O Setup: Set up the GC with an appropriate temperature program to achieve good
separation of the fragrance components. The effluent from the GC column is split between
the FID and the ODP.

o Olfactory Evaluation: A trained panelist or perfumer sniffs the effluent from the ODP and
records the odor character and intensity of each eluting compound at specific retention
times.

» Data Analysis: The data from the FID (providing quantitative information) and the ODP
(providing qualitative olfactory information) are correlated to identify the retention time and
odor contribution of Oct-7-enal and other key odorants in the fragrance mixture.

Protocol 3: Accelerated Stability Testing of Oct-7-enal in
a Cosmetic Emulsion

This protocol describes an accelerated stability test to evaluate the performance and stability of
Oct-7-enal in a simple oil-in-water lotion base.
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Materials:

Test fragrance oil containing a known concentration of Oct-7-enal.

Control fragrance oil (without Oct-7-enal).

Base lotion (unfragranced).

Glass jars with airtight lids.

Oven or stability chamber capable of maintaining a constant temperature of 40-45 °C.

Procedure:

o Sample Preparation: Prepare two batches of the lotion. To one batch, add the test fragrance
oil containing Oct-7-enal at a typical use level (e.g., 0.5-1.0%). To the other batch, add the
control fragrance oil at the same concentration. Homogenize both batches thoroughly.

o Storage Conditions: Dispense the fragranced lotions into clean, airtight glass jars. Store one
set of samples (test and control) at room temperature (approx. 25 °C) and another set in an
oven or stability chamber at an elevated temperature (e.g., 40 °C or 45 °C).[6][7]

o Evaluation: Evaluate the samples at regular intervals (e.qg., 1, 2, 4, 8, and 12 weeks). The
evaluation should include:

o Olfactory Assessment: A panel of trained evaluators should assess the odor profile of the
lotion, noting any changes in the character or intensity of the fragrance, particularly the
green, fruity notes of Oct-7-enal.

o Physical Properties: Observe any changes in the color, viscosity, and phase stability (e.g.,
separation) of the lotion.

o pH Measurement: Measure the pH of the lotion at each interval.

» Data Analysis: Compare the results from the samples stored at elevated temperatures with
those stored at room temperature. Significant changes in the odor profile or physical
properties of the test sample compared to the control indicate potential stability issues with
Oct-7-enal in the tested formulation.
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Potential Degradation Pathways

Aldehydes, including unsaturated aldehydes like Oct-7-enal, are susceptible to degradation
through several pathways, which can impact the long-term stability of a fragrance.

Oxidation

Oct-7-enoic Acid
(Off-odor development)

(O]
Polymerization/Condensation
Acid/Base Catalysis Polymers/Aldol Products
(Loss of odor, discoloration)
Acid/Heat

Isomerization

Positional Isomers of the Double Bond
(Change in odor profile)

Click to download full resolution via product page
Caption: Potential degradation pathways for Oct-7-enal.

Understanding these potential degradation pathways is crucial for formulators to develop
strategies to protect the integrity of fragrances containing Oct-7-enal, such as the use of
antioxidants and careful control of pH in the final product.

Conclusion

Oct-7-enal is a valuable and impactful raw material in the perfumer's palette. Its fresh, green,
and fruity character can bring a unique vibrancy and naturalness to a wide array of fragrance
types. A comprehensive understanding of its properties, coupled with rigorous testing and
careful formulation, will enable fragrance chemists to fully exploit its creative potential while
ensuring the stability and quality of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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